2-Isopropyl-3-methyl-1-(4-methyl-1-piperazinyl)pyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 3-methyl-1-(4-methylpiperazin-1-yl)-2-propan-2-ylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C21H25N5/c1-14(2)19-15(3)16(13-22)20-23-17-7-5-6-8-18(17)26(20)21(19)25-11-9-24(4)10-12-25/h5-8,14H,9-12H2,1-4H3
• InChI Key: WELCIUOZVMUYHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NC3=CC=CC=C3N2C(=C1C(C)C)N4CCN(CC4)C)C#N
• Molecular Formula: C21H25N5
• Molecular Weight: 347.5 g/mol

Description

This compound is a part of a collection of rare and unique chemicals provided by Sigma-Aldrich. It has a linear formula of C25H26N6. The CAS number for this compound is 442567-69-3.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C25H26N6. The molecular weight is 410.526.

Scientific Research Applications

Fluorescent Probes for DNA Detection

A study describes the synthesis of novel benzimidazo[1,2-a]quinolines, including derivatives similar in structure to 2-Isopropyl-3-methyl-1-(4-methyl-1-piperazinyl)pyrido[1,2-a]benzimidazole-4-carbonitrile, substituted with various nuclei like piperidine, pyrrolidine, and piperazine. These compounds, characterized through spectroscopic techniques, exhibited potential as DNA-specific fluorescent probes, owing to their enhanced fluorescence emission intensity upon binding with ct-DNA. This application is significant for biological studies and diagnostics requiring DNA visualization and analysis (Perin et al., 2011).

Synthesis of Novel Derivatives

Another research effort outlined the synthesis of 1-oxo-1H,5H-pyrido[1,2-a]benzimidazole-4-carbo-nitriles and related derivatives, demonstrating the chemical versatility of the core structure similar to this compound. These compounds, through various reactions, led to the creation of derivatives with potential antimicrobial activities, highlighting the chemical's utility in synthesizing compounds with possible therapeutic applications (Rida et al., 1988).

Antimicrobial and Anticancer Activities

The synthesis and evaluation of pyrimidine and bispyrimidine derivatives, incorporating a structure resembling this compound, were explored for their anti-inflammatory and analgesic activities. These studies demonstrate the potential of such compounds in developing new therapeutics for treating inflammation and pain, indicating the broader implications of research on similar benzimidazole derivatives (Sondhi et al., 2007).

Safety and Hazards

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Mechanism of Action

Target of Action

It is known that similar compounds with an indole nucleus have been found to bind with high affinity to multiple receptors , suggesting a broad range of potential targets.

Mode of Action

Compounds with similar structures have been shown to interact with their targets through various mechanisms, such as inhibition or activation of enzymatic activity, modulation of receptor function, or disruption of cellular processes .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors can include temperature, pH, presence of other molecules, and the specific cellular or tissue environment.